N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C15H17FN2O2S/c16-10-1-5-13(6-2-10)21-9-14(19)17-11-7-15(20)18(8-11)12-3-4-12/h1-2,5-6,11-12H,3-4,7-9H2,(H,17,19)
• InChI Key: LEGOZKAGTWSEGR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CC(CC2=O)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C15H17FN2O2S
• Molecular Weight: 308.4 g/mol

Description

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-2-((4-fluorophenyl)thio)acetamide, also known as CP-544326, is a novel small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a high affinity for the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a critical role in regulating synaptic transmission and plasticity in the central nervous system.

Scientific Research Applications

Structure-Activity Relationships

Research into structure-activity relationships of related compounds has revealed insights into their metabolic stability and efficacy. For instance, studies on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors have shown the exploration of various heterocycles to improve metabolic stability, indicating the significance of structural modifications for enhanced biological activity (Stec et al., 2011).

Synthetic Approaches

In the realm of synthetic chemistry, innovative approaches have been developed for the synthesis of diastereomerically pure pyrrolidin-2-ones, demonstrating the versatility of certain acetamide derivatives in facilitating complex molecular constructions (Galeazzi et al., 1996).

Anticancer Activity

There has been significant interest in the anticancer potential of acetamide derivatives. For example, studies on imidazothiadiazole analogs have reported their synthesis, molecular modeling, and evaluation against various cancer cell lines, highlighting their potential therapeutic applications (Abu-Melha, 2021).

Heterocyclic Compound Synthesis

Efforts in synthesizing heterocyclic compounds from acetamide precursors have led to the creation of new molecules with possible biological activities. Research into the synthesis of 4-(4-oxo-1,3-thiazolidin-2-ylidene)pyrrolidine-2,3,5-triones offers an example of how these compounds can be generated for further biological evaluation (Obydennov et al., 2017).